Benzyl (8S,8aR)-6-amino-8-(4-tert-butylphenyl)-5,7,7-tricyano-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Benzyl (8S,8aR)-6-amino-8-(4-tert-butylphenyl)-5,7,7-tricyano-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
494792-88-0
VCID:
VC0460036
InChI:
InChI=1S/C30H29N5O2/c1-29(2,3)22-11-9-21(10-12-22)26-25-16-35(28(36)37-17-20-7-5-4-6-8-20)14-13-23(25)24(15-31)27(34)30(26,18-32)19-33/h4-13,25-26H,14,16-17,34H2,1-3H3/t25-,26+/m0/s1
SMILES:
CC(C)(C)C1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
Molecular Formula:
C30H29N5O2
Molecular Weight:
491.6g/mol
Benzyl (8S,8aR)-6-amino-8-(4-tert-butylphenyl)-5,7,7-tricyano-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
CAS No.: 494792-88-0
Main Products
VCID: VC0460036
Molecular Formula: C30H29N5O2
Molecular Weight: 491.6g/mol
| CAS No. | 494792-88-0 |
|---|---|
| Product Name | Benzyl (8S,8aR)-6-amino-8-(4-tert-butylphenyl)-5,7,7-tricyano-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Molecular Formula | C30H29N5O2 |
| Molecular Weight | 491.6g/mol |
| IUPAC Name | benzyl (8S,8aR)-6-amino-8-(4-tert-butylphenyl)-5,7,7-tricyano-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C30H29N5O2/c1-29(2,3)22-11-9-21(10-12-22)26-25-16-35(28(36)37-17-20-7-5-4-6-8-20)14-13-23(25)24(15-31)27(34)30(26,18-32)19-33/h4-13,25-26H,14,16-17,34H2,1-3H3/t25-,26+/m0/s1 |
| Standard InChIKey | ARLBHVVJLDILMP-IZZNHLLZSA-N |
| Isomeric SMILES | CC(C)(C)C1=CC=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4 |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4 |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4 |
| PubChem Compound | 1394822 |
| Last Modified | Nov 11 2021 |
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